Cas no 832674-68-7 (2-(2-bromo-4-formyl-6-methoxyphenoxy)acetonitrile)

• Product Name: 2-(2-bromo-4-formyl-6-methoxyphenoxy)acetonitrile
• CAS No: 832674-68-7
• Molecular Formula: C₁₀H₈NO₃Br
• Molecular Weight: 270.079
• MDL: MFCD02256522
• CID: 3057936
• PubChem ID: 4767023

2-(2-bromo-4-formyl-6-methoxyphenoxy)acetonitrile Properties

Names and Identifiers

• (2-Bromo-4-formyl-6-methoxy-phenoxy)-acetonitrile
• 2-(2-bromo-4-formyl-6-methoxyphenoxy)acetonitrile
• EN300-227985
• CS-0302570
• AKOS000291240
• (2-bromo-4-formyl-6-methoxyphenoxy)acetonitrile
• 832674-68-7
• STK348834
• BBL039505

• MDL： MFCD02256522
• InChIKey： WMSPWMLKCXJJRY-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8BrNO3/c1-14-9-5-7(6-13)4-8(11)10(9)15-3-2-12/h4-6H,3H2,1H3
• SMILES： COC1=CC(=CC(=C1OCC#N)Br)C=O

Computed Properties

• Exact Mass: 268.96876Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 268.96876Da
• Heavy Atom Count: 15
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives